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Compound of Interest

Compound Name: Smurfl-IN-1

Cat. No.: B8382973

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of the inhibitor Smurfl-IN-1 for its
target, Smad Ubiquitination Regulatory Factor 1 (Smurfl), against other potential inhibitors.
The information presented is intended to aid researchers in selecting the most appropriate tool
for their studies of Smurfl-mediated signaling pathways.

Data Presentation: Comparison of Smurfl Inhibitors

The following table summarizes the available quantitative data for Smurfl-IN-1 and alternative
Smurfl inhibitors. Direct comparison of potency and specificity is facilitated by the presentation
of half-maximal inhibitory concentrations (IC50) against Smurfl and its closely related homolog,
Smurf2.
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Inhibitor Target IC50 (nM) Specificity Notes
Data on inhibition of
Smurf2 and other E3
Smurfl-IN-1 Smurfl 92[1][2] ] ) ]
ligases is not readily
available.
Does not inhibit the
closely related Smurf2
Smurfl inhibitor 1 Smurfl 230 ligase, nor other E3
ligases such as
WWP1 and Nedd4-1.
Specificity profile
against other E3
Smurfl modulator-1 Smurfl 180 ligases has not been
detailed in available
literature.
Reported as a Smurfl
inhibitor, but direct
enzymatic IC50 Broad-acting
values are not compound with
Celastrol Smurfl _ _
available. IC50 values  multiple reported
in various cancer cell targets.
lines range from 0.21
MM to 6.21 pM.
Reported as a Smurfl
inhibitor, but direct
enzymatic IC50
) ) Known to have
(-)-Epigallocatechin values are not ) ) )
Smurfl ) multiple biological
Gallate (EGCG) available. IC50 values
_ _ targets.
in cancer cell lines are
in the micromolar
range.
Luteolin Smurfl Reported as a Smurfl A flavonoid with a

inhibitor, but direct
enzymatic IC50

wide range of

biological activities.
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values are not
available. IC50 values
in various cell-based
assays are in the

micromolar range.

Smurfl Signaling Pathway

Smurfl is a HECT-type E3 ubiquitin ligase that plays a critical role in various cellular processes
by targeting specific substrate proteins for ubiquitination and subsequent proteasomal
degradation.[3] It is a key negative regulator of the Transforming Growth Factor-beta (TGF-[3)
and Bone Morphogenetic Protein (BMP) signaling pathways.[3] Smurfl contains a C2 domain,
two WW domains for substrate recognition, and a catalytic HECT domain.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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